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Cat. No.: B108579

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dehydrovomifoliol is a naturally occurring apocarotenoid, a class of organic compounds
derived from the degradation of carotenoids. It is found in various plants and has garnered
interest in the scientific community for its potential biological activities. Notably,
dehydrovomifoliol has been identified as a dual inhibitor of AKT and mTOR, key components of
the PISBK/AKT/mTOR signaling pathway, which is crucial in cell growth, proliferation, and
survival.[1] This technical guide provides an in-depth overview of the physical properties and
solubility of dehydrovomifoliol, essential data for its application in research and drug
development.

Physical Properties

Dehydrovomifoliol is typically described as an oily substance or a yellowish to colorless
crystalline solid.[2] Its key physical and chemical properties are summarized in the table below.
It is important to note that while some experimental data is available, certain properties like the
boiling point are predicted values based on computational models.
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Property Value Source(s)
Molecular Formula C13H1803 [3][4]
Molar Mass 222.28 g/mol [3][4]

Oily or yellowish to colorless
Appearance ) ) [2]
crystalline solid

Melting Point 108-112 °C [2]

Boiling Point (Predicted) 367.4+42.0°C [2]

Density (Predicted) 1.125 + 0.06 g/cm?3 [2]

pKa (Predicted) 12.20 + 0.60 [2]
Solubility Profile

The solubility of a compound is a critical parameter for its formulation and delivery in biological
systems. Dehydrovomifoliol exhibits limited solubility in aqueous solutions but is soluble in
several common organic solvents. A summary of its solubility is presented below.

Solvent Solubility Source(s)

Practically insoluble
Water , [51[6]1[7]
(Predicted: 0.55 g/L)

Chloroform Soluble [8]
Dichloromethane Soluble [8]
Ethyl Acetate Soluble [8]
Dimethyl Sulfoxide (DMSO) Soluble [8]
Acetone Soluble [8]

Experimental Protocols
Determination of Melting Point (Capillary Method)
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The melting point of dehydrovomifoliol can be determined using the capillary method, a
standard technique for crystalline solids.[2][9][10][11][12]

Materials:

Dehydrovomifoliol (crystalline solid)

Capillary tubes (sealed at one end)

Melting point apparatus

Mortar and pestle (if necessary)

Procedure:

Sample Preparation: A small amount of crystalline dehydrovomifoliol is finely ground using a
mortar and pestle to ensure a uniform particle size.

Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the solid into the sealed end.
The packed sample height should be approximately 2-3 mm.[10]

Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting
point apparatus.

Heating: The sample is heated at a steady and slow rate, typically 1-2°C per minute,
especially when approaching the expected melting point.[10]

Observation: The sample is observed through the magnifying lens of the apparatus. The
temperature at which the first drop of liquid appears is recorded as the onset of melting. The
temperature at which the entire solid has transformed into a clear liquid is recorded as the
completion of melting. The melting point is reported as a range between these two
temperatures.
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Workflow for Melting Point Determination.

Determination of Solubility

A standard qualitative and semi-quantitative method to determine the solubility of
dehydrovomifoliol in various solvents is described below.[13][14][15][16][17][18][19]

Materials:

Dehydrovomifoliol

A range of solvents (e.g., water, ethanol, methanol, DMSO, chloroform, acetone)

Small test tubes or vials

Vortex mixer

Analytical balance
Procedure:

o Preparation of Solvent: A fixed volume of the desired solvent (e.g., 1 mL) is added to a series

of clean, dry test tubes.

o Addition of Solute: A pre-weighed small amount of dehydrovomifoliol (e.g., 1 mg) is added to

each test tube.

e Mixing: The tubes are sealed and vigorously agitated using a vortex mixer for a set period
(e.g., 1-2 minutes) to facilitate dissolution.
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e Observation: The mixture is allowed to stand, and a visual inspection is performed to see if
the solid has completely dissolved.

e Incremental Addition: If the solid dissolves completely, further increments of
dehydrovomifoliol are added and the process is repeated until saturation is reached (i.e.,
solid material remains undissolved).

o Quantification: The total mass of dehydrovomifoliol dissolved in the known volume of solvent
is used to express the solubility, typically in mg/mL or g/L. For qualitative assessment, the
compound is simply classified as soluble, partially soluble, or insoluble.
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Workflow for Solubility Determination.

Mechanism of Action: Inhibition of the
PIBK/IAKT/ImTOR Signaling Pathway

Dehydrovomifoliol has been identified as an inhibitor of the PI3BK/AKT/mTOR signaling
pathway.[1][20][21] This pathway is a critical regulator of cell metabolism, growth, proliferation,
and survival. Its dysregulation is frequently implicated in various diseases, including cancer.
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Dehydrovomifoliol exerts its effect by dually inhibiting AKT and mTOR, two key kinases in this
cascade. The simplified signaling pathway and the points of inhibition by dehydrovomifoliol are
illustrated below.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Growth Factors
(e.g., Insulin, IGF-1)

Y

Receptor Tyrosine Kinase
(RTK)

PTEN

phosphorylates  / dephosphorylates

Dehydrovomifoliol
/’,
td

\
. \
\

‘ \
\

\

g
phosphorylates ’¢/ inhibits
-

inhibits

~
Seo
~

\/
) Cell Growth &
Call Sl Protein Synthesis

Click to download full resolution via product page

Inhibition of the PISK/AKT/mTOR Pathway by Dehydrovomifoliol.
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Conclusion

This technical guide provides a comprehensive summary of the known physical properties and
solubility of dehydrovomifoliol, along with standardized protocols for their experimental
determination. The information presented herein is intended to serve as a valuable resource for
researchers, scientists, and drug development professionals working with this promising natural
compound. A clear understanding of these fundamental characteristics is paramount for the
design of future studies and the potential development of dehydrovomifoliol-based
therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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